Cas no 27513-44-6 (methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate)

• Product Name: methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
• CAS No: 27513-44-6
• MF: C₂₂H₂₇NO₅
• MW: 385.453486680985
• CID: 1430924
• PubChem ID: 11069076
• Update Time: 2025-04-20

methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Chemical and Physical Properties

Names and Identifiers

• methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
• LogP
• METHYL-N-BOC-4-BENZYLOXY-L-PHENYL ALANINE
• methyl (2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
• MFCD09475763
• Methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylmethoxyphenyl)propanoate
• 27513-44-6
• (S)-methyl 3-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoate
• Methyl-N-Boc-4-benzyloxy-L-phenyl-alanine
• methyl(2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
• SCHEMBL3350988
• QGWMIQPMNNKJMA-IBGZPJMESA-N
• L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-, methyl ester
• (S)-Methyl 3-(4-(benZyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate
• E87435

• Inchi： 1S/C22H27NO5/c1-22(2,3)28-21(25)23-19(20(24)26-4)14-16-10-12-18(13-11-16)27-15-17-8-6-5-7-9-17/h5-13,19H,14-15H2,1-4H3,(H,23,25)/t19-/m0/s1
• InChI Key： QGWMIQPMNNKJMA-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 385.18901
• Monoisotopic Mass: 385.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 529.77°C at 760 mmHg
• Flash Point: 274.195°C
• Refractive Index: 1.541
• PSA: 73.86